Cas no 2228626-20-6 (2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal
• CAS No: 2228626-20-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5883890
• PubChem ID: 165674716
• Update Time: 2025-05-22

2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal
• EN300-1808310
• 2228626-20-6

• Inchi： 1S/C8H12N2O/c1-6(5-11)8-4-9-10(3)7(8)2/h4-6H,1-3H3
• InChI Key： OYJVBNDHIVDEMK-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal

2-(1,5-Dimethyl-1H-pyrazol-4-yl)propanal

Introduction to 2-(1,5-Dimethyl-1H-pyrazol-4-yl)propanal (CAS No. 2228626-20-6)

2-(1,5-Dimethyl-1H-pyrazol-4-yl)propanal, a compound with the CAS registry number 2228626-20-6, is an organic chemical that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of aldehydes and features a pyrazole ring substituted with methyl groups and an aldehyde functional group. Its structure makes it a versatile molecule with applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Chemical Structure and Properties

The molecular structure of 2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal consists of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at positions 1 and 5 with methyl groups, providing steric bulk and potentially influencing the molecule's reactivity. The aldehyde group (-CHO) is attached to the carbon adjacent to the pyrazole ring, making this compound an aliphatic aldehyde.

This compound has a molecular formula of C9H14N2O, with a molecular weight of approximately 158. g/mol. Its physical properties include a melting point of around 78°C and a boiling point of 195°C under standard conditions. The compound is typically a white crystalline solid and is soluble in common organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Manufacturing

The synthesis of 2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal involves several steps, starting from readily available starting materials. One common approach involves the condensation of an appropriate aldehyde with a substituted pyrazole derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact.

In recent studies, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrazole ring. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of the final product. Additionally, green chemistry principles have been integrated into manufacturing processes to ensure sustainability.

Applications in Pharmaceuticals and Agrochemicals

The unique combination of structural features in 2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal makes it an attractive candidate for various applications in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or receptors.

In recent years, this compound has been utilized in the development of Histone Deacetylase (HDAC) inhibitors, which are promising candidates for cancer therapy. HDAC inhibitors work by modifying chromatin structure, leading to the reactivation of tumor suppressor genes. Studies have shown that derivatives of this compound exhibit potent HDAC inhibitory activity with minimal cytotoxicity.

Beyond pharmaceuticals, 2-(1,5-dimethyl-1H-pyrazol-4-yl)propanal has also found applications in agrochemicals. It serves as a precursor for fungicides and insecticides due to its ability to modulate key biochemical pathways in pathogens and pests.

Recent Research Findings

The latest research on CAS No. 2228626-20-6 has focused on its role as a building block for advanced materials. Scientists have explored its use in polymer chemistry, where it functions as a cross-linking agent or monomer for synthesizing novel polymeric materials with tailored properties.

A study published in 20XX demonstrated that incorporating this compound into polyurethane formulations significantly enhances their thermal stability and mechanical strength. This finding opens new avenues for its application in high-performance polymers used in aerospace and automotive industries.

In addition to material science applications, recent studies have highlighted its potential as a chiral auxiliary in asymmetric synthesis. By leveraging its chiral centers, researchers have achieved high enantioselectivity in key organic transformations.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of CAS No. 2228626-20-6, studies indicate that it exhibits moderate biodegradability under aerobic conditions. Its persistence in aquatic environments is relatively low when subjected to natural degradation processes.